Desmethoxyacetyliopromid
Overview
Description
Desmethoxyacetyliopromid (DMAIP) is a novel synthetic compound that has been developed to address a range of medical and scientific applications. It is a derivative of acetyliopromid, a compound that has been used to treat certain types of cancer and other diseases. DMAIP has been found to have a number of potential therapeutic uses, including the treatment of inflammation and neurological disorders.
Scientific Research Applications
Desmethoxyacetyliopromid has been studied for its potential use in a number of scientific research applications. It has been found to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory conditions such as arthritis and asthma. Additionally, Desmethoxyacetyliopromid has been studied for its potential to protect neurons in the brain and to reduce the damage caused by stroke. It has also been found to have potential applications in the treatment of depression, anxiety, and other neurological disorders.
Mechanism of Action
The exact mechanism of action of Desmethoxyacetyliopromid is still not fully understood. However, it is believed that Desmethoxyacetyliopromid works by inhibiting the production of certain inflammatory mediators, such as cytokines and nitric oxide. Additionally, Desmethoxyacetyliopromid has been found to activate certain pathways in the brain, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects
Desmethoxyacetyliopromid has been found to have a number of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, as well as to reduce the damage caused by stroke. Additionally, Desmethoxyacetyliopromid has been found to have neuroprotective effects, and to reduce the symptoms of depression and anxiety.
Advantages and Limitations for Lab Experiments
The use of Desmethoxyacetyliopromid in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it can be used in a variety of laboratory experiments, such as cell culture and animal studies. However, there are some limitations to the use of Desmethoxyacetyliopromid in laboratory experiments. It is not currently approved for human use and is not widely available. Additionally, its long-term safety and efficacy are not yet known.
Future Directions
The potential applications of Desmethoxyacetyliopromid are still being explored. Possible future directions for research include further studies on its anti-inflammatory and neuroprotective effects, as well as its potential use in the treatment of depression and anxiety. Additionally, further research is needed to determine the long-term safety and efficacy of Desmethoxyacetyliopromid. Additionally, further research is needed to explore the potential use of Desmethoxyacetyliopromid in combination with other drugs or therapies. Finally, further studies are needed to explore the potential use of Desmethoxyacetyliopromid in the treatment of other diseases and conditions.
Synthesis Methods
Desmethoxyacetyliopromid is synthesized from acetyliopromid through a series of chemical reactions. The first step involves the reaction of acetyliopromid with a base such as sodium hydroxide. This reaction results in the formation of an intermediate product, which is then reacted with an acid such as hydrochloric acid. This reaction produces a product known as desmethoxyacetyliopromid.
properties
IUPAC Name |
5-amino-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-3-N-methylbenzene-1,3-dicarboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20I3N3O6/c1-21(3-7(25)5-23)15(27)9-10(16)8(11(17)13(19)12(9)18)14(26)20-2-6(24)4-22/h6-7,22-25H,2-5,19H2,1H3,(H,20,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTNNWQKXUALWMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(CO)O)C(=O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20I3N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201125273 |
Source
|
| Record name | 5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-N1-methyl-1,3-benzenedicarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201125273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
719.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Desmethoxyacetyl Iopromide | |
CAS RN |
154361-51-0 |
Source
|
| Record name | 5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-N1-methyl-1,3-benzenedicarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=154361-51-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Desmethoxyacetyl iopromide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0154361510 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-N1-methyl-1,3-benzenedicarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201125273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-DESMETHOXYACETYL IOPROMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZJM9RZZ7QZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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